Cas no 1219618-88-8 (2-bromo-4,6-dimethoxyphenol)

• Product Name: 2-bromo-4,6-dimethoxyphenol
• CAS No: 1219618-88-8
• MF: C₈H₉BrO₃
• MW: 233.059262037277
• CID: 5857796
• PubChem ID: 84696300
• Update Time: 2025-06-07

2-bromo-4,6-dimethoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-bromo-4,6-dimethoxy-
• 2-bromo-4,6-dimethoxyphenol
• SCHEMBL18419016
• 1219618-88-8
• EN300-1938211

• Inchi： 1S/C8H9BrO3/c1-11-5-3-6(9)8(10)7(4-5)12-2/h3-4,10H,1-2H3
• InChI Key： DDGDLIFRYYVSJT-UHFFFAOYSA-N
• SMILES： C1(O)=C(OC)C=C(OC)C=C1Br

Computed Properties

• Exact Mass: 231.97351g/mol
• Monoisotopic Mass: 231.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.532±0.06 g/cm3(Predicted)
• Boiling Point: 274.8±35.0 °C(Predicted)
• pka: 8.94±0.23(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 2-bromo-4,6-dimethoxyphenol

2-Bromo-4,6-Dimethoxyphenol: A Comprehensive Overview

2-Bromo-4,6-Dimethoxyphenol (CAS No. 1219618-88-8) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its bromine atom and methoxy groups attached to a phenol backbone, has garnered attention due to its unique chemical properties and potential for functionalization. Recent advancements in synthetic methodologies and its integration into cutting-edge research have further highlighted its importance in modern chemical studies.

The synthesis of 2-bromo-4,6-dimethoxyphenol involves a combination of nucleophilic aromatic substitution and protective group strategies. Researchers have explored various routes to optimize the yield and purity of this compound, leveraging both traditional and novel reagents. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing demand for sustainable chemical practices.

One of the most promising applications of 2-bromo-4,6-dimethoxyphenol lies in its role as a precursor for advanced materials. Recent studies have demonstrated its utility in the fabrication of conductive polymers and hybrid materials. By incorporating this compound into polymer matrices, scientists have achieved enhanced electrical conductivity and thermal stability, making it a valuable component in electronic devices and energy storage systems. Moreover, its ability to undergo further functionalization enables the creation of tailored materials with specific properties for niche applications.

In the realm of pharmaceuticals, 2-bromo-4,6-dimethoxyphenol has shown potential as an intermediate in drug discovery. Its structure provides a scaffold for attaching bioactive moieties, facilitating the development of novel therapeutic agents. For example, researchers have utilized this compound to synthesize analogs with anti-inflammatory and antioxidant properties. These findings underscore its versatility in contributing to the advancement of medicinal chemistry.

The environmental impact of 2-bromo-4,6-dimethoxyphenol has also been a topic of interest. Studies on its biodegradation pathways and toxicity profiles are essential for ensuring its safe use in industrial and research settings. Recent investigations have revealed that under specific microbial conditions, this compound can undergo efficient biodegradation, reducing potential ecological risks. However, further research is required to fully understand its long-term environmental effects.

In conclusion, 2-bromo-4,6-dimethoxyphenol (CAS No. 1219618-88-8) stands as a pivotal compound in contemporary chemical research. Its diverse applications span across materials science, pharmaceuticals, and environmental studies, driven by continuous advancements in synthetic techniques and functionalization strategies. As research progresses, this compound is poised to play an even more critical role in shaping innovative solutions across various industries.